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Compound Focus: Diethyl phosphate

CAS No.: 53397-17-4

Cat. No.: S11172427

Diethyl Phosphate Storage & Handling FAQ

FAQ 1: Is diethyl phosphate sensitive to moisture? While the search results do not explicitly state that
diethyl phosphate is moisture-sensitive, its close relationship to other highly moisture-reactive phosphorus

compounds suggests that storing it in a dry environment is a prudent safety and best practice.

FAQ 2: What are the correct storage conditions for diethyl phosphate? For research-grade diethyl

phosphate, the following storage conditions are recommended [1]:

e Powder Form: Can be stored at -20°C for 3 years or at 4°C for 2 years.
¢ Solution Form: Solutions prepared in solvents like DMSO can be stored at -80°C for 6 months or at

-20°C for 1 month.

The table below summarizes the key storage information:

Condition Temperature Duration Notes

Powder -20°C 3 years For long-term stability [1]
Powder 4°C 2 years For shorter-term storage [1]

In Solvent  -80°C 6 months e.g., DMSO stock solutions [1]
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Condition Temperature Duration Notes
In Solvent -20°C 1 month e.g., DMSO stock solutions [1]

Shipping Room Temperature A few days Considered stable during ordinary shipping [1]

FAQ 3: What safety precautions should I take when handling diethyl phosphate? Diethyl phosphate is
a combustible liquid that causes severe skin burns and eye damage [2]. You must consult its Safety Data

Sheet (SDS) before use. Key hazard statements include [2]:

e H302: Harmful if swallowed.
e H312: Harmful in contact with skin.
e H314: Causes severe skin burns and eye damage.

Always wear appropriate Personal Protective Equipment (PPE), including impervious clothing, gloves, and
eye protection [2] [3]. Work in a well-ventilated area, such as a fume hood, and have access to emergency

safety equipment like an eye wash station and drench shower [2] [3].

FAQ 4: I suspect my diethyl phosphate has degraded. What should I do? If you notice changes in the
solution's appearance (e.g., color change), the formation of precipitate, or unexpected experimental results,

the compound may have degraded.

¢ Do not use it. Clearly label the container as "Suspected Degraded Material".

e Check your records. Verify the storage duration and temperature against the recommended
guidelines.

e Dispose of it properly. Follow your institution's hazardous waste disposal protocols for
organophosphorus compounds.

Troubleshooting Guide

This guide helps you diagnose and resolve common storage and usage problems.

Problem Possible Cause Solution
Unexpected results in  Use of degraded or Prepare a fresh stock solution, ensure proper
experiments hydrolyzed compound storage, and avoid repeated freeze-thaw cycles
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Problem Possible Cause Solution

[1].
Difficulty dissolving Incorrect solvent or Diethyl phosphate is highly soluble in DMSO
the powder temperature (=100 mg/mL). Warm the solution gently if

necessary [1].
Safety concerns Inadequate PPE or Immediately move to a fume hood. Wear

during handling ventilation protective gloves, clothing, and eye/face
protection [2] [3].

Experimental Protocol: Preparing a Stock Solution

This protocol details how to safely prepare a 25 mg/mL stock solution of diethyl phosphate in DMSO,

based on manufacturer information [1].

Workflow Diagram
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Materials

¢ Diethyl phosphate powder (=98% purity) [1]
e Anhydrous DMSO

¢ Analytical balance

e Sterile vial (1-2 mL)

e Micropipette and tips

e Protective gloves and safety goggles
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Procedure

¢ Calculation: Determine the total mass needed. For a 25 mg/mL solution, you need 25 mg of diethyl
phosphate for every 1 mL of DMSO.

e Weighing: Tare the sterile vial on the balance. Carefully weigh the required mass of diethyl
phosphate and transfer it to the vial.

e Solvation: Using a micropipette, add the calculated volume of anhydrous DMSO directly to the
powder in the vial. Note: Always add the solvent to the solute to facilitate better mixing.

e Mixing: Cap the vial securely and vortex or invert it gently until the powder is completely dissolved
and the solution is clear.

e Aliquoting: To preserve the solution's integrity, immediately aliquot the stock solution into smaller,
single-use vials. This prevents repeated freezing and thawing of the main stock.

e Storage: Label all vials clearly with the compound name, concentration, date, and your initials. Store
the aliquots at -80°C (for up to 6 months) or -20°C (for up to 1 month) [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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